Sodium lauryl ether sulfate
Sodium lauryl ether sulfate
Brand Name:
Vulcanchem
CAS No.:
68585-34-2
VCID:
VC0010118
InChI:
InChI=1S/C24H50O.2Na.H2O4S/c1-3-5-7-9-11-13-15-17-19-21-23-25-24-22-20-18-16-14-12-10-8-6-4-2;;;1-5(2,3)4/h3-24H2,1-2H3;;;(H2,1,2,3,4)/q;2*+1;/p-2
SMILES:
CCCCCCCCCCCCOCCCCCCCCCCCC.[O-]S(=O)(=O)[O-].[Na+].[Na+]
Molecular Formula:
C24H50Na2O5S
Molecular Weight:
496.7 g/mol
Sodium lauryl ether sulfate
CAS No.: 68585-34-2
Main Products
VCID: VC0010118
Molecular Formula: C24H50Na2O5S
Molecular Weight: 496.7 g/mol
| CAS No. | 68585-34-2 |
|---|---|
| Product Name | Sodium lauryl ether sulfate |
| Molecular Formula | C24H50Na2O5S |
| Molecular Weight | 496.7 g/mol |
| IUPAC Name | disodium;1-dodecoxydodecane;sulfate |
| Standard InChI | InChI=1S/C24H50O.2Na.H2O4S/c1-3-5-7-9-11-13-15-17-19-21-23-25-24-22-20-18-16-14-12-10-8-6-4-2;;;1-5(2,3)4/h3-24H2,1-2H3;;;(H2,1,2,3,4)/q;2*+1;/p-2 |
| Standard InChIKey | SMVRDGHCVNAOIN-UHFFFAOYSA-L |
| SMILES | CCCCCCCCCCCCOCCCCCCCCCCCC.[O-]S(=O)(=O)[O-].[Na+].[Na+] |
| Canonical SMILES | CCCCCCCCCCCCOCCCCCCCCCCCC.[O-]S(=O)(=O)[O-].[Na+].[Na+] |
| Synonyms | SODIUM LAURYL ETHER SULFATE;NAXOLATE ES-130;NAXOLATE ES-230;NAXOLATE ES-330;NAXOLATE ES-360;(c10-c16) alcohol ethoxylate sulfated sodium salt;Lauryl ether sulfate, sodium salt;Poly(oxy-1,2-ethanediyl), .alpha.-sulfo-.omega.-hydroxy-, C10-16-alkyl eth |
| Reference | 1: Srirattana S, Piaowan K, Lowry GV, Phenrat T. Electromagnetic induction of foam-based nanoscale zerovalent iron (NZVI) particles to thermally enhance non-aqueous phase liquid (NAPL) volatilization in unsaturated porous media: Proof of concept. Chemosphere. 2017 Sep;183:323-331. doi: 10.1016/j.chemosphere.2017.05.114. Epub 2017 May 20. PubMed PMID: 28551209. 2: Paulo AMS, Aydin R, Dimitrov MR, Vreeling H, Cavaleiro AJ, García-Encina PA, Stams AJM, Plugge CM. Sodium lauryl ether sulfate (SLES) degradation by nitrate-reducing bacteria. Appl Microbiol Biotechnol. 2017 Jun;101(12):5163-5173. doi: 10.1007/s00253-017-8212-x. Epub 2017 Mar 15. PubMed PMID: 28299401; PubMed Central PMCID: PMC5486822. 3: Magalhães SS, Alves L, Sebastião M, Medronho B, Almeida ZL, Faria TQ, Brito RM, Moreno MJ, Antunes FE. Effect of ethyleneoxide groups of anionic surfactants on lipase activity. Biotechnol Prog. 2016 Sep;32(5):1276-1282. doi: 10.1002/btpr.2310. Epub 2016 Jun 19. PubMed PMID: 27253632. 4: Masoum S, Gholami A, Ghaheri S, Bouveresse DJ, Cordella CB, Rutledge DN. Investigation of fragrance stability used in the formulation of cosmetic and hygienic products using headspace solid-phase microextraction by nanostructured materials followed by gas chromatography with mass spectrometry. J Sep Sci. 2016 Jul;39(14):2760-9. doi: 10.1002/jssc.201600029. Epub 2016 Jun 17. PubMed PMID: 27219290. |
| PubChem Compound | 21889068 |
| Last Modified | Nov 11 2021 |
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